Cas no 1248478-93-4 (1-(2-fluorophenyl)-3-methylpiperazine)

• Product Name: 1-(2-fluorophenyl)-3-methylpiperazine
• CAS No: 1248478-93-4
• CID: 4580887
• PubChem ID: 62669910
• Update Time: 2025-06-07

1-(2-fluorophenyl)-3-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluorophenyl)-3-methylpiperazine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(2-fluorophenyl)-3-methylpiperazine

Introduction to 1-(2-fluorophenyl)-3-methylpiperazine (CAS No: 1248478-93-4)

1-(2-fluorophenyl)-3-methylpiperazine, identified by its Chemical Abstracts Service (CAS) number 1248478-93-4, is a significant compound in the field of pharmaceutical chemistry. This piperazine derivative features a fluorophenyl moiety and a methylpiperazine backbone, which contribute to its unique pharmacological properties. The presence of the fluorine atom in the aromatic ring enhances its metabolic stability and binding affinity, making it a valuable scaffold for drug development.

The compound belongs to the broader class of piperazine-based derivatives, which are widely explored for their potential in treating neurological and psychiatric disorders. Piperazines are known for their ability to modulate neurotransmitter systems, particularly dopamine and serotonin pathways. The structural modification with a fluorophenyl group at the 2-position introduces additional pharmacological complexity, influencing both receptor binding and metabolic pathways.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated aromatic compounds in enhancing drug efficacy and selectivity. The fluorine atom at the para position of the phenyl ring in 1-(2-fluorophenyl)-3-methylpiperazine plays a crucial role in optimizing its pharmacokinetic profile. This includes improving lipophilicity, reducing metabolic clearance, and enhancing binding interactions with target proteins. Such modifications are essential for developing compounds with improved bioavailability and therapeutic outcomes.

In the context of modern drug discovery, 1-(2-fluorophenyl)-3-methylpiperazine has garnered attention due to its potential applications in treating conditions such as depression, anxiety, and cognitive disorders. Preclinical studies have demonstrated its ability to interact with various neurotransmitter receptors, including serotonin 5-HT1A and dopamine D2 receptors. These interactions suggest that the compound may exhibit anxiolytic, antidepressant, and cognitive-enhancing effects.

The synthesis of 1-(2-fluorophenyl)-3-methylpiperazine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic routes include nucleophilic substitution reactions followed by functional group transformations. The introduction of the fluorine atom often necessitates specialized methodologies to achieve regioselectivity and minimize unwanted side products. Advances in fluorination techniques have made it more feasible to incorporate fluorine atoms into complex molecular frameworks with high precision.

One of the most compelling aspects of 1-(2-fluorophenyl)-3-methylpiperazine is its versatility as a pharmacological tool. Researchers have explored its derivatives to fine-tune specific pharmacological profiles. For instance, modifications at the N-terminus or substitution of hydrogen atoms on the piperazine ring can significantly alter receptor affinity and downstream signaling effects. This flexibility underscores the compound's potential as a lead structure for developing novel therapeutics.

The role of computational chemistry in optimizing 1-(2-fluorophenyl)-3-methylpiperazine cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities, assess metabolic stability, and identify potential drug-likeness issues before experimental synthesis. These simulations have been instrumental in guiding synthetic strategies and improving the overall efficiency of drug development pipelines.

Current research trends indicate that 1-(2-fluorophenyl)-3-methylpiperazine may also find applications beyond traditional neurological therapies. Studies suggest potential interactions with inflammatory pathways and immune modulation, opening doors for exploring its use in treating autoimmune diseases or chronic inflammatory conditions. The ability of fluorinated piperazines to modulate multiple biological targets makes them attractive candidates for multifunctional drug design.

The safety profile of 1-(2-fluorophenyl)-3-methylpiperazine is another critical consideration in its development as a therapeutic agent. Preclinical toxicology studies have evaluated its acute and chronic toxicity, as well as potential long-term effects on organ systems. These assessments are essential for ensuring that any future clinical applications are safe and well-tolerated by patients.

In conclusion, 1-(2-fluorophenyl)-3-methylpiperazine (CAS No: 1248478-93-4) represents a promising compound in pharmaceutical research due to its unique structural features and potential therapeutic applications. Its combination of a fluorophenyl moiety with a methylpiperazine core offers opportunities for developing drugs with enhanced efficacy and selectivity. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an increasingly important role in addressing unmet medical needs.